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Compound of Interest

Compound Name: 2-Ethylhexyl docosanoate

Cat. No.: B15176565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological data for 2-Ethylhexyl docosanoate is limited. This profile is

compiled based on data from structurally related 2-ethylhexyl esters and the expert opinions of

regulatory bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel. The

toxicological properties are largely inferred from the behavior of similar long-chain fatty acid

esters and their metabolic byproducts.

Executive Summary
2-Ethylhexyl docosanoate is a long-chain fatty acid ester used primarily as a skin-

conditioning agent in cosmetic formulations. Based on the available data for structurally similar

2-ethylhexyl esters, it is considered to have a low order of acute toxicity via oral and dermal

routes. It is not expected to be a skin sensitizer or a genotoxic agent. Carcinogenicity is not

anticipated. The primary toxicological endpoints of concern for this class of compounds are skin

irritation and potential developmental toxicity associated with its metabolite, 2-ethylhexanol (2-

EH). However, the risk of developmental toxicity from topical application is considered low due

to slow metabolism and clearance rates that prevent the accumulation of 2-EH to toxicologically

significant levels.
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Property Value

Chemical Name 2-Ethylhexyl docosanoate

CAS Number Not available

Molecular Formula C30H60O2

Molecular Weight 452.8 g/mol

Description Expected to be an oily liquid

Solubility Insoluble in water, soluble in oils

Toxicokinetics and Metabolism
2-Ethylhexyl docosanoate is expected to undergo enzymatic hydrolysis in the skin and liver to

its constituent alcohol, 2-ethylhexanol, and docosanoic acid.[1] Docosanoic acid, a long-chain

fatty acid, is expected to be metabolized through the fatty acid beta-oxidation pathway. 2-

ethylhexanol is further metabolized to 2-ethylhexanoic acid.

The potential for systemic toxicity is largely dependent on the rate of dermal absorption and

subsequent hydrolysis to 2-ethylhexanol. For long-chain esters, dermal absorption is generally

low.
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2-Ethylhexyl docosanoate Hydrolysis

2-Ethylhexanol

Docosanoic Acid

2-Ethylhexanoic AcidMetabolism

Beta-oxidation

Preparation

Exposure

Observation

Clip fur from dorsal area of rabbit

Apply 0.5 mL/g of substance to gauze patch

Apply patch to skin and cover with occlusive dressing

4-hour exposure

Remove patch and cleanse skin

Score erythema and edema at 1, 24, 48, and 72 hours
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Dosing

Proliferation Measurement

Data Analysis

Apply test substance to mouse ears for 3 consecutive days

Day 5: Inject radiolabeled thymidine

Euthanize and excise auricular lymph nodes

Prepare single-cell suspension

Measure radiolabel incorporation

Calculate Stimulation Index (SI)

SI >= 3 indicates sensitization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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